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Carvedilol Pharmacokinetics Overview

Carvedilol is a non-selective beta-blocker with additional alpha-1 blocking activity, used for heart failure,

hypertension, and left ventricular dysfunction [1] [2]. Its absorption, distribution, metabolism, and excretion

are summarized below.

Parameter

Details

Bioavailability

Protein Binding

Time to Peak Concentration
(Tmax)

Elimination Half-Life

Route of Elimination

25-35% due to significant first-pass metabolism [1] [2] [3].
>95% (primarily to albumin) [4] [1] [2].

1-2 hours [4] [1] [2].

6-10 hours [4] [1] [2].

Primarily via the bile into feces; ~16% excreted in urine [1] [2]

3],

Carvedilol is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes CYP2D6 and

CYP2CY9, through processes including oxidation and glucuronidation [1] [2] [3]. This produces several
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metabolites, with 4'-hydroxyphenyl carvedilol being notably more potent than the parent drug in beta-

blockade activity [3].

The Role of 3-Hydroxy Carvedilol-d5 in Research

In the context of this metabolism, 3-Hydroxy Carvedilol-d5 serves a specific technical purpose in

laboratory analysis.

e Primary Function: It is a deuterium-labeled stable isotope of the 3-Hydroxy Carvedilol metabolite.
Its core application is to serve as an internal standard in advanced bioanalytical techniques like
Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry
(GC-MS) [5].

e How It Works: Researchers add a known quantity of this labeled compound to blood or plasma
samples before analysis. Because it is chemically identical to the natural metabolite but has a slightly
different mass due to the deuterium atoms, the mass spectrometer can distinguish between them.
This allows for highly accurate and precise measurement of the concentration of the unlabeled,
naturally occurring metabolite and carvedilol itself in the sample [5].

¢ Key Characteristic: The compound is designated "for research use only" and is not used as a
therapeutic agent in patients [5].

Experimental Protocol for Quantification

While search results do not provide a full published method, the general workflow for using 3-Hydroxy

Carvedilol-d5 in quantifying carvedilol metabolites typically involves the process shown below.
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This experimental workflow ensures precise measurement by correcting for variations during sample

processing and analysis [5].

Key Takeaways for Researchers

¢ 3-Hydroxy Carvedilol-d5 is an analytical tool, critical for ensuring data accuracy in
pharmacokinetic studies of carvedilol metabolism.

e Carvedilol's metabolism is complex and produces active metabolites, with 4'-hydroxyphenyl
carvedilol being particularly pharmacologically significant [3].

e The available search results provide a solid foundation on carvedilol's overall pharmacokinetics, but
specific quantitative data on the 3-hydroxy metabolite is limited.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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